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Compound of Interest

Compound Name: 1-Bromo-2-methylpropane

Cat. No.: B043306 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-2-methylpropane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

1-Bromo-2-methylpropane, including personal protective equipment (PPE), operational

procedures, and disposal plans. Our aim is to be your preferred resource for laboratory safety

and chemical handling, fostering a culture of safety and trust.

Understanding the Hazards
1-Bromo-2-methylpropane (also known as isobutyl bromide) is a highly flammable liquid and

vapor that can cause significant health effects.[1][2][3] It is crucial to understand its properties

to handle it safely.

Hazard Statements:

H225: Highly flammable liquid and vapour.[1][4]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]
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H335: May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 1-Bromo-2-
methylpropane in various laboratory settings.

Scenario
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Routine

Laboratory Use

(Small

Quantities)

Tightly fitting

safety goggles

conforming to EN

166 (EU) or

NIOSH (US).[1]

Chemical-

resistant gloves

(e.g., Nitrile,

Neoprene).

Flame-resistant

lab coat.[5]

Closed-toe

shoes and long

pants.[5][6]

Work in a well-

ventilated area or

a chemical fume

hood.[7]

Handling Large

Quantities or

Potential for

Splashing

Chemical splash

goggles and a

face shield.[6]

Double-gloving

with a flexible

laminate glove

(e.g., Silver

Shield) under a

pair of heavy-

duty chemically

resistant outer

gloves.[6][8]

Flame-resistant

and impervious

clothing.[1] An

apron may be

required.

Work in a

chemical fume

hood. If exposure

limits are

exceeded, use a

full-face

respirator.[1]

Spill or

Emergency

Response

Chemical splash

goggles and a

face shield.[6]

Heavy-duty,

chemical-

resistant gloves.

Chemical-

resistant suit.

Positive-

pressure, self-

contained

breathing

apparatus

(SCBA).[9]

Chemical and Physical Properties
Understanding the physical and chemical properties of 1-Bromo-2-methylpropane is essential

for safe handling and storage.
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Property Value

CAS Number 78-77-3[2]

Molecular Formula C4H9Br[3]

Molecular Weight 137.02 g/mol [4]

Appearance Colorless liquid[3]

Boiling Point 90 - 92 °C[3]

Melting Point -119 °C[1]

Flash Point 18 °C (65 °F)[3][10]

Density 1.26 g/mL at 20 °C[3]

Solubility in Water Insoluble[10]

Standard Operating Procedure: Nucleophilic
Substitution Reaction
This protocol outlines a standard laboratory procedure involving 1-Bromo-2-methylpropane,

emphasizing safe handling practices.

Objective: To perform a nucleophilic substitution reaction using 1-Bromo-2-methylpropane as

the substrate.

Materials:

1-Bromo-2-methylpropane

Nucleophile (e.g., sodium azide in a suitable solvent)

Reaction flask and condenser

Stir plate and stir bar

Heating mantle
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Appropriate work-up and purification reagents and equipment

Procedure:

Preparation:

Don all required PPE as specified in the "Handling Large Quantities" scenario in the PPE

table.

Ensure the chemical fume hood is functioning correctly.

Set up the reaction apparatus inside the fume hood.

Reaction Setup:

In the reaction flask, dissolve the nucleophile in the chosen solvent under stirring.

Carefully measure the required volume of 1-Bromo-2-methylpropane using a graduated

cylinder or syringe.

Slowly add the 1-Bromo-2-methylpropane to the reaction mixture.

Attach the condenser and start the flow of cooling water.

Reaction:

Gently heat the reaction mixture to the desired temperature using the heating mantle.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC).

Work-up and Purification:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction carefully by adding an appropriate reagent.

Perform the necessary extractions and washes to isolate the product.

Dry the organic layer and remove the solvent using a rotary evaporator.
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Purify the crude product by a suitable method (e.g., distillation, chromatography).

Waste Disposal:

Dispose of all chemical waste, including unused reagents, reaction residues, and

contaminated materials, in appropriately labeled hazardous waste containers.

Halogenated organic waste should be collected in a designated container.[11]

Emergency Response Plan
In the event of an emergency, follow these procedures promptly and safely.

Spill Response:

Evacuate: Immediately evacuate the area of non-essential personnel.[10]

Ventilate: Ensure the area is well-ventilated.[7]

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot

surfaces).[7][10]

Containment: For small spills, absorb the material with an inert absorbent such as

vermiculite, sand, or earth.[7] For larger spills, a vapor-suppressing foam may be used.[7]

Collection: Place the absorbed material into a suitable, sealed container for disposal.[7]

Decontamination: Clean the spill area thoroughly.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1][7]

Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected area with

plenty of soap and water for at least 15 minutes.[7] Seek medical attention if irritation

persists.[1]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and

easy to do.[4] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of

milk or water.[7] Seek immediate medical attention.

Visual Workflows
The following diagrams illustrate key decision-making processes for handling 1-Bromo-2-
methylpropane safely.

Start: Handling
1-Bromo-2-methylpropane

Assess the Task:
- Scale (small/large)

- Potential for splash/aerosol

Routine Use
(Small Scale)

Small Scale

Large Scale or
Splash Potential

Large Scale/
Splash

Spill or
Emergency

Spill/
Emergency

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Flame-Resistant Lab Coat

Enhanced PPE:
- Goggles & Face Shield

- Double Gloves
- Impervious Clothing

Full PPE:
- Goggles & Face Shield

- Heavy-Duty Gloves
- Chemical Suit

- SCBA
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Click to download full resolution via product page

Caption: PPE selection workflow for 1-Bromo-2-methylpropane.
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Caption: Emergency response plan for 1-Bromo-2-methylpropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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